3-Amino-3-(3-bromo-2-methoxyphenyl)propanoic acid
Overview
Description
- It consists of a brominated phenyl ring attached to a propanoic acid moiety, with an amino group at the alpha position.
- The compound’s structure is as follows:
COC1=C(C=CC=C1Br)C(CC(=O)O)N
3-Amino-3-(3-bromo-2-methoxyphenyl)propanoic acid: , also known by its chemical formula , is a compound with interesting properties.
Preparation Methods
Synthetic Routes: Although specific synthetic routes for this compound are not widely documented, it can likely be synthesized through various methods involving bromination, methoxylation, and amino acid functionalization.
Industrial Production: Information on industrial-scale production methods is limited, but research laboratories may synthesize it for specific applications.
Chemical Reactions Analysis
Reactivity: This compound can undergo various reactions, including , , and .
Common Reagents and Conditions:
Major Products: The major products depend on the specific reaction conditions and starting materials.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for potential bioactivity due to its unique structure.
Medicine: May have applications in drug discovery or as a lead compound.
Industry: Limited information, but it could find use in specialty chemicals.
Mechanism of Action
- The exact mechanism is not well-documented, but it likely interacts with specific molecular targets or pathways due to its functional groups (amino, methoxy, and bromo).
Comparison with Similar Compounds
Similar Compounds:
Uniqueness: The presence of both bromine and methoxy groups makes our compound distinct.
Remember that further research and experimental validation are essential to fully understand the properties and applications of this compound
Properties
Molecular Formula |
C10H12BrNO3 |
|---|---|
Molecular Weight |
274.11 g/mol |
IUPAC Name |
3-amino-3-(3-bromo-2-methoxyphenyl)propanoic acid |
InChI |
InChI=1S/C10H12BrNO3/c1-15-10-6(3-2-4-7(10)11)8(12)5-9(13)14/h2-4,8H,5,12H2,1H3,(H,13,14) |
InChI Key |
BZAJUCYIMHAHFQ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=CC=C1Br)C(CC(=O)O)N |
Origin of Product |
United States |
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